Cas no 851803-31-1 (1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

• Product Name: 1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• CAS No: 851803-31-1
• MF: C₂₀H₂₂N₂O₃S
• MW: 370.465283870697
• CID: 6399968
• PubChem ID: 5057547
• Update Time: 2025-05-19

1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
• F0630-0944
• (2,3-dimethoxyphenyl)(2-((3-methylbenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
• 1-(2,3-dimethoxybenzoyl)-2-{[(3-methylphenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
• 851803-31-1
• AKOS024588987
• (2,3-dimethoxyphenyl)-[2-[(3-methylphenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• Methanone, [4,5-dihydro-2-[[(3-methylphenyl)methyl]thio]-1H-imidazol-1-yl](2,3-dimethoxyphenyl)-

• Inchi： 1S/C20H22N2O3S/c1-14-6-4-7-15(12-14)13-26-20-21-10-11-22(20)19(23)16-8-5-9-17(24-2)18(16)25-3/h4-9,12H,10-11,13H2,1-3H3
• InChI Key： QOZVATBZNBSCGN-UHFFFAOYSA-N
• SMILES： C(N1C(SCC2=CC=CC(C)=C2)=NCC1)(C1=CC=CC(OC)=C1OC)=O

Computed Properties

• Exact Mass: 370.13511374g/mol
• Monoisotopic Mass: 370.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 533.9±60.0 °C(Predicted)
• pka: 1.41±0.60(Predicted)

Additional information on 1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

Introduction to 1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851803-31-1)

The compound 1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, identified by its CAS number 851803-31-1, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential pharmacological properties and its role in the development of novel therapeutic agents. The structural composition of this compound includes a dimethoxybenzoyl moiety and a methylsulfanyl group attached to an imidazole core, which together contribute to its unique chemical and biological characteristics.

Recent research in the domain of heterocyclic compounds has highlighted the importance of imidazole derivatives in drug discovery. The 4,5-dihydro-1H-imidazole scaffold is particularly noteworthy for its presence in a wide array of bioactive molecules, including antiviral, anti-inflammatory, and anticancer agents. The introduction of substituents such as 2,3-dimethoxybenzoyl and (3-methylphenyl)methylsulfanyl into the imidazole core enhances the compound's interactability with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential to modulate enzyme activity. Studies have shown that imidazole derivatives can serve as inhibitors or activators of various enzymes involved in critical metabolic pathways. The dimethoxybenzoyl group, in particular, has been identified as a key pharmacophore in several drug candidates, contributing to their binding affinity and efficacy. Similarly, the methylsulfanyl moiety can influence the compound's solubility and metabolic stability, factors that are crucial for drug development.

The synthesis of 1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are employed to construct the complex framework of the molecule. These methodologies ensure high yields and purity, which are essential for subsequent biological evaluation.

In terms of biological activity, preliminary studies have suggested that this compound exhibits promising properties in vitro. Its ability to interact with specific protein targets may make it effective against a range of diseases. For instance, research indicates that imidazole derivatives can inhibit enzymes such as kinases and phosphodiesterases, which are implicated in cancer progression and inflammatory responses. The presence of both dimethoxybenzoyl and methylsulfanyl groups may enhance its binding affinity to these targets, potentially leading to more potent therapeutic effects.

The pharmacokinetic profile of 1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is another critical area of investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical use. Computational modeling techniques have been utilized to predict these properties before experimental validation. These models take into account the molecular structure and interactions with biological systems, providing valuable insights into the compound's behavior in vivo.

Recent advancements in drug delivery systems have also opened new avenues for utilizing this compound effectively. Nanotechnology-based formulations have shown promise in enhancing drug delivery efficiency by improving bioavailability and targeting specificity. The unique structural features of 1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole make it an ideal candidate for such innovations.

Furthermore，the environmental impact of pharmaceutical compounds is increasingly being considered during their development. Sustainable synthetic routes that minimize waste and reduce hazardous byproducts are being prioritized. The synthesis of this compound adheres to green chemistry principles by employing efficient catalytic systems and optimizing reaction conditions for minimal environmental footprint.

Collaborative efforts between academic institutions and pharmaceutical companies have accelerated the discovery and development of novel therapeutic agents like 1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole. These partnerships facilitate rapid translation from laboratory research to clinical applications by leveraging expertise across multiple disciplines.

In conclusion, 1-(2,3-dimethoxybenzoyl)-2-{(3-methylphenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No. 851803-31-1) stands as a testament to the progress being made in medicinal chemistry. Its complex structure, multifaceted pharmacological potential,and alignment with modern drug development trends position it as a valuable asset in the quest for new treatments for various diseases.